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Compound of Interest

Compound Name: Hypnorm

Cat. No.: B1201082

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the intraperitoneal (IP) injection of
Hypnorm® (a combination of fentanyl citrate and fluanisone) in rats for anesthesia and
neuroleptanalgesia. The protocols outlined below are intended for use in a research setting by
trained professionals.

Introduction

Hypnorm is a neuroleptanalgesic agent widely used in laboratory animal medicine. Itis a
combination of a potent opioid analgesic, fentanyl, and a neuroleptic, fluanisone.[1] This
combination produces a state of sedation and analgesia, making it suitable for minor surgical
procedures and diagnostic techniques where muscle relaxation is not a primary requirement.[2]
For procedures requiring muscle relaxation, Hypnorm is often used in conjunction with a
benzodiazepine like diazepam or midazolam.[2][3]

Quantitative Data Summary

The following tables summarize key quantitative data for the use of Hypnorm in rats via
intraperitoneal injection.

Table 1: Recommended Dosages for Intraperitoneal Injection in Rats
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Anesthetic
. Components Dosage Recommended Use
Regimen
) Sedation and minor
Hypnorm Alone Fentanyl Citrate 0.126 mg/kg
procedures
Fluanisone 4 mg/kg
Hypnorm with ) Surgical anesthesia
i Fentanyl Citrate 0.095 mg/kg ) )
Diazepam with muscle relaxation
Fluanisone 3 mg/kg
Diazepam 2.5 mg/kg
Hypnorm with ) Surgical anesthesia
i Fentanyl Citrate 0.079 mg/kg ] )
Midazolam with muscle relaxation
Fluanisone 2.5 mg/kg
Midazolam 1.25 mg/kg

Note: The Hypnorm with midazolam mixture is prepared by diluting both Hypnorm and

midazolam (5 mg/ml) with an equal volume of Water for Injection before mixing them together.

[2]

Table 2: Anesthetic Timelines and Physiological Effects
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Hypnorm with

Parameter Hypnorm Alone . . Reference
Benzodiazepine
Onset of Anesthesia 3-5 minutes 3-5 minutes [4]
Duration of
Sedation/Immobilizati 30-60 minutes 30-60 minutes [2]
on
Duration of Surgical ) )
) Not applicable 20-40 minutes [5]
Anesthesia
Recovery Time
(Return of Righting Variable 55-149 minutes [4]
Reflex)
Normal: 70-110 )
. Can cause respiratory
_ breaths/min. A 50% ] )
Respiratory Rate depression. Monitor [61[7]
drop can be normal
] ) closely.
during anesthesia.
Experimental Protocols
Materials
* Hypnorm® solution for injection
o Diazepam or Midazolam solution for injection (if required)
o Sterile Water for Injection (for dilution)
 Sterile syringes (1 mL or 3 mL)
» Sterile needles (23-25 gauge)[8]
e 70% alcohol swabs
o Appropriate personal protective equipment (gloves, lab coat)
Animal Preparation and Restraint
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o Acclimation: Allow newly arrived animals an acclimation period of at least 3 days before any
procedure.[7]

e Fasting: Pre-anesthetic fasting is generally not necessary for rats. If required for specific
experimental reasons, limit it to 2-3 hours as prolonged fasting can be detrimental due to
their high metabolism. Water should not be restricted.[7]

e Weighing: Accurately weigh the rat to calculate the correct drug dosage.

e Restraint: Proper restraint is crucial for a successful and safe IP injection. The two-person
technique is preferred.[8]

o Two-Person Technique: One person restrains the rat by holding its head between the
index and middle fingers (the "V" hold) without compressing the trachea. The other fingers
are wrapped gently around the thorax. The other hand secures the rear feet and tail. The
rat is held with its head tilted downwards.[8] The second person performs the injection.

o One-Person Technique: The rat can be wrapped in a towel, leaving the abdomen exposed.
The restrainer holds the rat in dorsal recumbency (on its back) with the head slightly lower
than the body.[8]

Intraperitoneal Injection Procedure

« Injection Site Identification: The recommended injection site is the lower right quadrant of the
abdomen.[8][9] This location helps to avoid puncturing the urinary bladder and the cecum,
which is located on the left side.[9][10]

o Aseptic Technique: While some sources suggest that skin sterilization with antiseptics may
not be essential for IP injections, it is good practice to swab the injection site with a 70%
alcohol swab.[9][11]

o Needle Insertion: Insert the needle, with the bevel facing up, at a 30-45 degree angle to the
abdominal wall.[8][9] The needle should be directed towards the head of the animal.[12]

o Aspiration: Gently aspirate by pulling back on the syringe plunger. If any fluid (e.g., urine,
blood, or intestinal contents) enters the syringe, withdraw the needle and reinject at a
different site with a fresh, sterile needle and syringe.[9][10]
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« Injection: If aspiration is negative, inject the solution smoothly.
o Withdrawal: Withdraw the needle at the same angle it was inserted.

e Post-Injection Monitoring:

[¢]

Monitor the animal for the onset of anesthesia by checking for the loss of the righting
reflex and the pedal withdrawal reflex (pinching a toe).[6]

o Continuously monitor the rat's respiratory rate.[6]

o To prevent corneal drying during anesthesia, apply a sterile ophthalmic ointment to the
eyes.[7]

o Maintain the animal's body temperature, as small mammals are prone to hypothermia
during anesthesia.[2]

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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